molecular formula C10H7N3 B8520501 Imidazo[1,5-a]quinoxaline

Imidazo[1,5-a]quinoxaline

Cat. No. B8520501
M. Wt: 169.18 g/mol
InChI Key: WGYMXASRWCYKQR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Imidazo[1,5-a]quinoxaline is a useful research compound. Its molecular formula is C10H7N3 and its molecular weight is 169.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality Imidazo[1,5-a]quinoxaline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Imidazo[1,5-a]quinoxaline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Imidazo[1,5-a]quinoxaline

Molecular Formula

C10H7N3

Molecular Weight

169.18 g/mol

IUPAC Name

imidazo[1,5-a]quinoxaline

InChI

InChI=1S/C10H7N3/c1-2-4-10-9(3-1)12-6-8-5-11-7-13(8)10/h1-7H

InChI Key

WGYMXASRWCYKQR-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)N=CC3=CN=CN23

Origin of Product

United States

Synthesis routes and methods

Procedure details

Potassium tert-butoxide (1M in THF, 1.95 ml) is added to cyclopropylcarboxamide oxime (0.195 g) in THF (7 ml) at 0°. After 10 min ethyl 4,5-dihydro-4,4-dimethylimidazo[1,5-a]quinoxaline-3-carboxylate (XXXIII, EXAMPLE 94, 0.503 g) is added. The ice bath is removed after stirring for 10 min and the reaction is allowed to slowly warm to 20°-25°. After 2 hr DMF (4 ml) is added. When the reaction had stirred for a total of 7 hr, the solvents are removed under reduced pressure and the residue is partitioned between ethyl acetate and saline. The phases are separated, the organic phase is dried over magnesium sulfate and concentrated to give the title compound; mp 175°-179°; NMR (CDCl3): 1.10, 1.76, 2.18, 3.83, 6.79, 6.85, 7.13, 7.42 and 8.10 δ.
Quantity
1.95 mL
Type
reactant
Reaction Step One
Quantity
0.195 g
Type
reactant
Reaction Step One
Name
Quantity
7 mL
Type
solvent
Reaction Step One
Name
ethyl 4,5-dihydro-4,4-dimethylimidazo[1,5-a]quinoxaline-3-carboxylate
Quantity
0.503 g
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.